Ankyrin repeat domain-containing protein 26 isoform 2 (168-183)
Description
Ankyrin repeat domain-containing protein 26 (UniProt:Q9UPS8)
Scientific Research Applications
Structural Characteristics and Protein Interactions
Independent Folding of Subdomains : Ankyrin repeats in proteins like Ankyrin are arranged into independently folded subdomains. Each subdomain, comprising approximately six repeats, maintains a folded, globular structure (Michaely & Bennett, 1993).
Elasticity and Nanospring Behavior : Tandem ankyrin repeats exhibit unique mechanical properties, such as elasticity and nanospring behavior, which might be crucial in mechanotransduction (Lee et al., 2006).
Protein-Protein Interaction Architecture : Ankyrin repeats are involved in a diverse set of cellular functions, including protein-protein interactions. Their structure mediates these interactions, impacting a variety of biological processes (Mosavi et al., 2004).
Functional Implications and Applications
Diverse Roles in Cellular Functions : Ankyrin repeat domain-containing proteins are implicated in numerous cellular functions. These include roles in tissue differentiation, cell cycle control, and the formation of protein complexes (Lux et al., 1990).
Implications in Disease Pathogenesis : Defects in ankyrin repeat proteins have been linked to various human diseases, highlighting their significance in pathological processes (Devarajan et al., 1996).
Potential in Binding Molecule Design : The modular nature of ankyrin repeats can be harnessed to design binding molecules with diversified specificities, potentially useful for intracellular applications (Forrer et al., 2003).
Role in Ubiquitylation Signaling Pathway : Ankyrin repeat-containing proteins play a critical role in ubiquitylation signaling pathways, impacting various biological processes and associated with neurological diseases (Kane & Spratt, 2021).
Axonal Guidance in Neural Development : Certain ankyrin repeat domain-containing proteins, such as the AO13 ankyrin in C. elegans, are essential for proper axonal guidance in neural development (Otsuka et al., 2002).
properties
sequence |
YDANIEAKNKDDLTPL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Ankyrin repeat domain-containing protein 26 isoform 2 (168-183) |
Origin of Product |
United States |
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